1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[2-(1,3-thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H14N2O3S/c1-7(8-12-4-5-17-8)6-13-9(14)11(2-3-11)10(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key: SLTPTQOAEOBZID-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1(CC1)C(=O)O)C2=NC=CS2
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of pharmaceuticals.

Scientific Research Applications

1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid has been shown to have potential applications in the field of pharmaceuticals. It has been studied for its anti-inflammatory and anti-cancer properties. It has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in inflammation or cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to reduce inflammation and inhibit the growth of cancer cells in vitro. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid in lab experiments is its potential to target specific enzymes or signaling pathways. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid could focus on its potential applications in the treatment of neurodegenerative diseases. It could also investigate its mechanism of action in more detail and explore its potential as a drug candidate for other diseases such as cancer or inflammatory disorders. Additionally, research could focus on improving its solubility and reducing its toxicity for use in clinical trials.

Synthesis Methods

The synthesis method for 1-[2-(1,3-Thiazol-2-yl)propylcarbamoyl]cyclopropane-1-carboxylic acid involves the reaction of 2-(1,3-thiazol-2-yl)ethylamine with cyclopropanecarboxylic acid chloride in the presence of a base. The resulting product is then purified through various methods such as recrystallization or column chromatography.